Cas no 482-00-8 (Lanceolatin B)

• Product Name: Lanceolatin B
• CAS No: 482-00-8
• MF: C₁₇H₁₀O₃
• MW: 262.259504795074
• CID: 2001200
• PubChem ID: 10978265
• Update Time: 2025-10-31

Lanceolatin B Chemical and Physical Properties

Names and Identifiers

• Lanceolatin B
• 7,8-(Oxyvinylene)flavone
• SCHEMBL1161113
• Lanceolatin B, >=95% (LC/MS-UV)
• 482-00-8
• 2-phenylfuro[2,3-h]chromen-4-one
• CHEMBL224157
• BDBM50548258
• Lanceolatin B (flavonoid)
• CHEBI:228673
• 2-phenyluro[2,3-h]chromen-4-one
• 2-phenyl-4H-furo[2,3-h]chromen-4-one
• AAA48200

• Inchi： 1S/C17H10O3/c18-14-10-16(11-4-2-1-3-5-11)20-17-12(14)6-7-15-13(17)8-9-19-15/h1-10H
• InChI Key： NQNOTBRHBRJKKH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2=CC=C3C(C=CO3)=C12)=O

Computed Properties

• Exact Mass: 262.062994177g/mol
• Monoisotopic Mass: 262.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 39.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Furanoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones Furanoflavones
• Natural Products and Extracts Plant Extracts Plant based Dahlstedtia pinnata